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Compound of Interest

Compound Name: 2-Ethyl-1-pentanol

Cat. No.: B1595484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Ethyl-1-pentanol in various solvents. The information is intended to support research,

development, and formulation activities where this branched-chain alcohol is utilized.

Executive Summary
2-Ethyl-1-pentanol, a seven-carbon primary alcohol, exhibits distinct solubility behavior based

on the polarity of the solvent. It is characterized by low solubility in water and high solubility in a

range of common organic solvents. This guide details available quantitative solubility data,

outlines standardized experimental protocols for solubility determination, and provides a visual

representation of the experimental workflow.

Quantitative Solubility Data
The solubility of 2-Ethyl-1-pentanol has been determined in various solvents. The following

table summarizes the available quantitative data, providing a clear comparison of its solubility

profile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1595484?utm_src=pdf-interest
https://www.benchchem.com/product/b1595484?utm_src=pdf-body
https://www.benchchem.com/product/b1595484?utm_src=pdf-body
https://www.benchchem.com/product/b1595484?utm_src=pdf-body
https://www.benchchem.com/product/b1595484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Chemical
Formula

Solubility (
g/100 mL)

Temperature
(°C)

Reference

Water H₂O
~0.20

(Calculated)
25 [1]

Methanol CH₃OH Miscible 25

Inferred from

general alcohol

miscibility

Ethanol C₂H₅OH Miscible 25

Inferred from

general alcohol

miscibility

Acetone C₃H₆O Miscible 25

Inferred from

general alcohol

miscibility

Diethyl Ether (C₂H₅)₂O Miscible 25

Inferred from

general alcohol

miscibility

Hexane C₆H₁₄ Miscible 25

Inferred from

general alcohol

miscibility

Note: The water solubility value is a calculated estimate based on the Log10 of Water Solubility

in mol/L (log10WS = -1.77)[1]. Experimental determination following standardized protocols is

recommended for precise applications. For the organic solvents listed, 2-Ethyl-1-pentanol is
considered miscible, meaning it is soluble in all proportions. This is a common characteristic for

alcohols of this molecular weight with other short-chain alcohols, ketones, ethers, and alkanes.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is critical for many scientific and industrial applications. The

following methodologies are based on internationally recognized standards for determining the

aqueous and organic solubility of chemical substances.
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Determination of Aqueous Solubility (Based on OECD
Guideline 105 & ASTM E1148)
The "Flask Method" is suitable for substances with a solubility greater than 10⁻² g/L, which is

appropriate for 2-Ethyl-1-pentanol in water.[2][3][4]

Principle: A saturated solution of 2-Ethyl-1-pentanol in water is prepared by agitation, and the

concentration of the dissolved substance is determined analytically after achieving equilibrium.

Apparatus:

Mechanical shaker or magnetic stirrer in a thermostatically controlled water bath or chamber.

Analytical balance.

Glass flasks with sufficient volume.

Centrifuge (if necessary for phase separation).

Analytical instrumentation for concentration measurement (e.g., Gas Chromatography with a

Flame Ionization Detector - GC-FID).

Procedure:

Preparation: Add an excess amount of 2-Ethyl-1-pentanol to a flask containing deionized

water. The excess amount ensures that a saturated solution is formed.

Equilibration: Seal the flask and agitate it in a constant temperature bath (e.g., 25 ± 0.5 °C)

for a sufficient period to reach equilibrium. A preliminary test is recommended to determine

the time required to reach equilibrium (typically 24-48 hours).

Phase Separation: After equilibration, cease agitation and allow the mixture to stand in the

constant temperature bath for at least 24 hours to allow for the separation of undissolved 2-
Ethyl-1-pentanol. If necessary, centrifugation can be used to aid in the separation of the

aqueous phase.

Sampling: Carefully extract a known volume of the clear, saturated aqueous solution.
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Analysis: Determine the concentration of 2-Ethyl-1-pentanol in the aqueous sample using a

validated analytical method, such as GC-FID.

Calculation: The solubility is expressed in g/100 mL of water.

Determination of Miscibility in Organic Solvents
For determining the miscibility of 2-Ethyl-1-pentanol with organic solvents, a visual method is

typically employed.

Principle: The two liquids are mixed in various proportions, and the resulting mixture is

observed for the presence of a single homogeneous phase.

Apparatus:

Graduated cylinders or pipettes.

Glass test tubes or vials with stoppers.

Vortex mixer or shaker.

Procedure:

Mixing: In a clean, dry test tube, combine 2-Ethyl-1-pentanol and the test solvent (e.g.,

methanol, ethanol, acetone, diethyl ether, or hexane) in a specific ratio (e.g., 1:1 by volume).

Agitation: Stopper the test tube and agitate vigorously for a short period (e.g., 1-2 minutes).

Observation: Allow the mixture to stand and observe for any signs of phase separation,

cloudiness, or the formation of an interface.

Conclusion: If a single, clear, homogeneous phase is observed, the two liquids are

considered miscible at that ratio. To confirm full miscibility, this procedure can be repeated at

different ratios (e.g., 1:9 and 9:1).

Logical Workflow for Solubility Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1595484?utm_src=pdf-body
https://www.benchchem.com/product/b1595484?utm_src=pdf-body
https://www.benchchem.com/product/b1595484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a generalized workflow for determining the solubility of a

compound like 2-Ethyl-1-pentanol.

Preparation

Aqueous Solubility

Organic Solvent Miscibility

Data Reporting

Start

Obtain Pure 2-Ethyl-1-pentanol

Select Solvents
(Water, Organic Solvents)

Prepare Supersaturated
Mixture with Water

Mix 2-Ethyl-1-pentanol
with Organic Solvent

Equilibrate at
Constant Temperature

Phase Separation
(Settling/Centrifugation)

Analyze Aqueous Phase
(e.g., GC-FID)

Quantify Solubility
(g/100 mL)

Compile Quantitative
and Qualitative Data

Agitate Mixture

Observe for Phase
Separation

Classify as Miscible
or Immiscible

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1595484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Determining the Solubility of 2-Ethyl-1-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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